![molecular formula C16H20F3NO2 B4406247 N-{4-[(2,2,2-trifluoroethoxy)methyl]phenyl}cyclohexanecarboxamide](/img/structure/B4406247.png)
N-{4-[(2,2,2-trifluoroethoxy)methyl]phenyl}cyclohexanecarboxamide
Description
This section involves the study and analysis of cyclohexanecarboxamide derivatives and related compounds, focusing on their synthesis, structural analysis, and property evaluation. These compounds, characterized by the presence of a cyclohexane ring and carboxamide functionality, have been explored for various applications due to their unique chemical and physical properties.
Synthesis Analysis
Research has demonstrated various synthesis methods for cyclohexanecarboxamide derivatives. For instance, Özer et al. (2009) detailed the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives through a process involving elemental analyses and spectroscopy, highlighting the versatility in modifying the phenyl group for diverse compound properties (Özer, Arslan, VanDerveer, & Külcü, 2009).
Molecular Structure Analysis
The molecular structure of these compounds often exhibits significant conformational stability, as seen in the X-ray diffraction study by Özer et al. (2009), where the cyclohexane ring adopts a chair conformation, a common feature providing structural rigidity and influencing reactivity and physical properties (Özer, Arslan, VanDerveer, & Külcü, 2009).
Chemical Reactions and Properties
Cyclohexanecarboxamide derivatives undergo various chemical reactions, influenced by their functional groups. The presence of substituents such as trifluoroethoxy groups impacts the chemical reactivity, allowing for further functionalization and application in more complex chemical syntheses.
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting points, and crystallinity, are crucial for their practical applications. The research by Li et al. (2009) on polyamides derived from similar structures demonstrates outstanding solubility and the ability to form transparent, tough, and flexible films, indicative of the material's utility in advanced applications (Li, Wang, Li, & Jiang, 2009).
properties
IUPAC Name |
N-[4-(2,2,2-trifluoroethoxymethyl)phenyl]cyclohexanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F3NO2/c17-16(18,19)11-22-10-12-6-8-14(9-7-12)20-15(21)13-4-2-1-3-5-13/h6-9,13H,1-5,10-11H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWTIPQGOQPQRSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)NC2=CC=C(C=C2)COCC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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